11-Hydroxyyohimbine

• CAS RN: 140405-13-6
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: methyl (1S,15R,18S,19R,20S)-6,18-dihydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• InChI: InChI=1S/C21H26N2O4/c1-27-21(26)19-15-9-17-20-14(13-4-3-12(24)8-16(13)22-20)6-7-23(17)10-11(15)2-5-18(19)25/h3-4,8,11,15,17-19,22,24-25H,2,5-7,9-10H2,1H3/t11-,15-,17-,18-,19+/m0/s1
• InChI Key: MIUYYRGOYGWVDO-JHZUCGOESA-N
• Isomeric SMILES: COC(=O)[C@H]1[C@H](CC[C@@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
• SMILES: COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
• synonyms: 11-hydroxy-yohimbine; 11-hydroxyyohimbine

Description

11-Hydroxyyohimbine is a chemical compound that is found in the bark of the African yohimbe tree. It is a derivative of yohimbine, which is a well-known alkaloid that has been used for centuries as an aphrodisiac and to treat erectile dysfunction. 11-Hydroxyyohimbine has gained attention in recent years due to its potential as a therapeutic agent in the treatment of various diseases.

Mechanism Of Action

The mechanism of action of 11-Hydroxyyohimbine is not fully understood, but it is believed to act on various receptors in the body, including alpha-adrenergic, serotonin, and dopamine receptors. It has been shown to have a stimulatory effect on the central nervous system, which may be responsible for its therapeutic effects.

Biochemical And Physiological Effects

Studies have shown that 11-Hydroxyyohimbine has a range of biochemical and physiological effects. It has been found to increase blood flow to the penis, which may be beneficial in the treatment of erectile dysfunction. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages And Limitations For Lab Experiments

The advantages of using 11-Hydroxyyohimbine in lab experiments include its well-defined chemical structure, its known pharmacological effects, and its availability in pure form. However, the limitations include its relatively high cost, the need for careful handling due to its toxicity, and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are many potential future directions for research on 11-Hydroxyyohimbine. These include further studies on its mechanism of action, its potential therapeutic applications in the treatment of various diseases, and its potential use as a diagnostic tool. Additionally, research may focus on the development of new synthesis methods and the optimization of existing methods to improve yield and purity.

Synthesis Methods

The synthesis of 11-Hydroxyyohimbine involves the conversion of yohimbine to 11-Hydroxyyohimbine through a chemical reaction. The process involves the use of various solvents and reagents, which are carefully controlled to ensure the purity and yield of the final product.

Scientific Research Applications

11-Hydroxyyohimbine has been the subject of extensive research due to its potential therapeutic applications. It has been found to have a range of pharmacological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. Studies have also shown that it may have a beneficial effect on cardiovascular health, as well as on the nervous system.